Cas no 2567496-79-9 (1-(azetidin-2-yl)ethane-1,2-diol hydrochloride)

• Product Name: 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride
• CAS No: 2567496-79-9
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD32878576
• CID: 5657871
• PubChem ID: 155820242
• Update Time: 2025-06-09

1-(azetidin-2-yl)ethane-1,2-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567496-79-9
• 1-(Azetidin-2-yl)ethane-1,2-diol;hydrochloride
• 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride
• EN300-27692763

• MDL： MFCD32878576
• Inchi： 1S/C5H11NO2.ClH/c7-3-5(8)4-1-2-6-4;/h4-8H,1-3H2;1H
• InChI Key： IYQBAABWNQEXNW-UHFFFAOYSA-N
• SMILES： Cl.OC(CO)C1CCN1

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride

Introduction to 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride (CAS No. 2567496-79-9)

1-(azetidin-2-yl)ethane-1,2-diol hydrochloride (CAS No. 2567496-79-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers for its potential biological activities. This compound belongs to the class of azetidine derivatives, which are known for their diverse pharmacological properties. The presence of both hydroxyl and azetidine moieties in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The chemical structure of 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride consists of an azetidine ring connected to an ethane backbone with two hydroxyl groups. This configuration allows for the formation of hydrogen bonds and other non-covalent interactions, which are critical for its binding affinity to biological macromolecules. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and therapeutic applications.

In recent years, there has been growing interest in azetidine derivatives due to their potential role in modulating various biological pathways. 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride has been studied for its possible effects on enzymes and receptors involved in inflammation, pain perception, and metabolic disorders. Preliminary studies indicate that this compound may exhibit inhibitory activity against certain enzymes, which could be beneficial in the development of novel therapeutic agents.

One of the most compelling aspects of 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride is its structural versatility. The azetidine ring can serve as a scaffold for further chemical modifications, allowing researchers to tailor its properties for specific applications. For instance, introducing additional functional groups could enhance its bioavailability or target specificity. This flexibility makes it an attractive molecule for drug discovery programs aimed at developing innovative treatments for complex diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction pathways, potentially leading to therapeutic effects. These computational insights have guided experimental efforts to validate these hypotheses and explore new avenues for drug development.

The synthesis of 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. These advancements not only improve the accessibility of the compound but also align with sustainable practices in pharmaceutical manufacturing.

As research on 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride progresses, it is expected to contribute valuable insights into the development of new drugs targeting various diseases. Its unique structural features and potential biological activities make it a compelling subject for further investigation. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full therapeutic potential.

The future of 1-(azetidin-2-yl)ethane-1,2-diol hydrochloride lies in its integration into multidisciplinary research initiatives aimed at addressing unmet medical needs. By combining experimental data with computational modeling, scientists can accelerate the discovery and optimization process. This holistic approach will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.